Cas no 255883-00-2 (2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)-)

• Product Name: 2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)-
• CAS No: 255883-00-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 246832
• PubChem ID: 45084894
• Update Time: 2025-04-19

2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)-
• 2-Azetidinecarboxylicacid,1-(2-methylpropyl)-,(2S)-(9CI)
• (2S)-1-(2-methylpropyl)azetidine-2-carboxylic acid
• 255883-00-2
• DTXSID60665750
• (S)-1-Isobutylazetidine-2-carboxylic acid
• SCHEMBL5701940

• Inchi： 1S/C8H15NO2/c1-6(2)5-9-4-3-7(9)8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)/t7-/m0/s1
• InChI Key： JPSSHIQLFVOVQC-ZETCQYMHSA-N
• SMILES： OC([C@@H]1CCN1CC(C)C)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -0.9